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Compound of Interest

Compound Name: 4-Methylcyclohexanone
CAS No.: 1331-22-2
Cat. No.: B1143403

Get Quote

An In-depth Technical Guide to 4-Methylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-methylcyclohexanone, a pivotal organic
compound with significant applications in pharmaceutical synthesis, research, and various
chemical industries. Its uniqgue molecular structure and reactivity make it an indispensable
building block for complex chemical syntheses.

Nomenclature and Structure

The compound with the CAS number 589-92-4 is systematically named according to IUPAC
nomenclature.

IUPAC Name: 4-methylcyclohexan-1-one[1]

Synonyms: Tetrahydro-p-cresol, p-Methyl cyclohexanone[1][2]

Molecular Formula: C7H120[1][3]

Molecular Weight: 112.17 g/mol [1][4]
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« SMILES: CC1CCC(=0)CC1[1]

e InChl Key: VGVHNLRUAMRIEW-UHFFFAOY SA-N[1]

Physicochemical Properties

4-Methylcyclohexanone is a clear, colorless to light yellow liquid.[1][5][6] Its key physical and

chemical properties are summarized below.

Property Value Source
Appearance (.Zletdr colorless to pale yellow (31[6]
liquid

Boiling Point 169-171 °C at 760 mmHg [11[31[5]
Melting Point -40.6 °C [1]
Density 0.914 - 0.934 g/mL at 25 °C [11[31[5]
Refractive Index 1.441 -1.452 at 20 °C [1][7]
Vapor Pressure 1.5 mmHg [1]

Insoluble in water; soluble in

Solubility _ [1]
oils

LogP 1.38-1.46 [1][8]

Flash Point 48 °C (118.4 °F) - closed cup

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-

methylcyclohexanone.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://www.benchchem.com/product/b1143403/docs?utm_src=pdf-body#iupac-name-for-4-methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3115235.htm
https://wap.guidechem.com/encyclopedia/4-methylcyclohexanone-dic5379.html
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://wap.guidechem.com/encyclopedia/4-methylcyclohexanone-dic5379.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3115235.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3115235.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://www.thegoodscentscompany.com/data/rw1108151.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://foodb.ca/compounds/FDB008150
https://www.benchchem.com/product/b1143403/docs?utm_src=pdf-body#iupac-name-for-4-methylcyclohexanone
https://www.benchchem.com/product/b1143403/docs?utm_src=pdf-body#iupac-name-for-4-methylcyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Availability | Key

Spectrum Type . Source
Information

1H NMR Spectrum available 9]

13C NMR Spectrum available [9]

Electron lonization (EI)
Mass Spectrum (MS) ) [10]
spectrum available

Infrared (IR) Spectrum Gas-phase spectrum available  [11]

Synthesis and Experimental Protocols

4-Methylcyclohexanone is a vital organic synthesis intermediate.[12] It can be synthesized
through various methods, most commonly via the oxidation of 4-methylcyclohexanol.

Protocol 1: Oxidation of 4-Methylcyclohexanol

This method employs a catalyst system involving TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)
for the selective oxidation of the secondary alcohol.

Experimental Protocol:

To a 500 mL autoclave, add 11.4 g of 4-methylcyclohexanol (a mixture of cis- and trans-
isomers) and dissolve it in 200 mL of perfluorodecalin.[13]

¢ Add the following catalysts and reagents to the solution: 0.16 g of TEMPO, 1 mL of a 20 wt%
hydrochloric acid solution, and 0.07 g of sodium nitrate.[13]

e Pressurize the autoclave with oxygen to 1 MPa and maintain a continuous feed.[13]
o Heat the mixture to 45 °C and stir vigorously for 30 minutes.[13]
 After the reaction is complete, cool the mixture and wash it with water.[13]

o Separate the organic phase and dry it over anhydrous sodium sulfate overnight.[13]
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» Remove the organic solvent via distillation to yield the final product, 4-
methylcyclohexanone. The reported yield for this method is approximately 98.1%.[13]

Reactants & Catalysts Reaction Conditions

[ j EI’EMPO] NaNO2 [Solvent: Perfluorodecalira Gemp: 45 Cj G’ressure: 1 MPaj
j ] 1 H
| i i i
i i i i
| i i i
i i i i

Oxidation

Product

Click to download full resolution via product page

Synthesis of 4-Methylcyclohexanone via Oxidation.

Protocol 2: Synthesis from 1-methoxy-4-methyl-6-
bromocyclohexane

This alternative synthetic route involves a multi-step process starting from a substituted
cyclohexane derivative.

Experimental Protocol:

In a reaction vessel, add 3 mol of 1-methoxy-4-methyl-6-bromocyclohexane to 900 mL of a

20% (w/w) sulfolane solution.[14]

Adjust the solution's temperature to 10 °C.[14]

Add a 10% (w/w) oxalic acid solution to adjust the pH of the mixture to 5.[14]

Add 6 mol of potassium peroxodisulfate to the reaction mixture and continue the reaction for
90 minutes.[14]
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 Increase the temperature to 20 °C and add 6 mol of a 15% (w/w) potassium chloride solution
and 6 mol of ethylene glycol. Continue the reaction for 1 hour.[15]

» Allow the solution to separate into layers and isolate the oil layer.[15]

o Wash the oil layer first with a 50% (w/w) sodium nitrate solution for 30 minutes, followed by
an 80% (w/w) solution for 20 minutes.[15]

e Recrystallize the product from an 85% (w/w) cyclohexanone solution.[15]

o Dehydrate the final product using anhydrous sodium sulfate to obtain pure 4-
methylcyclohexanone.[15]

Applications in Research and Drug Development

4-Methylcyclohexanone is a versatile building block in organic synthesis, particularly valued in
the pharmaceutical industry.[12][16]

o Pharmaceutical Intermediate: It is a key intermediate in the production of various
pharmaceutical agents.[12] Notably, it is used in the synthesis of Glimepiride, a medication
for treating type 2 diabetes mellitus, and methyl nitrosourea, a compound used in
biochemical and cytotoxic research.[3][16] Its role as an intermediate for antineoplastic (anti-
cancer) drugs highlights its importance in developing life-saving treatments.[12]

e Chemical Synthesis Building Block: The predictable reactivity of its ketone group and the
stability of the cyclohexanone ring make it highly advantageous for constructing complex
molecular scaffolds that form the basis of new drug candidates.[16] It was used in the
synthesis of the pinguisane-type sesquiterpenoid acutifolone A.[5]

o Other Industrial Uses: Beyond pharmaceuticals, it serves as an intermediate in the synthesis
of liquid crystals for display technologies and is used as a flavoring agent and in the
fragrance industry.[3][12]
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Applications of 4-Methylcyclohexanone.

Safety and Handling

4-Methylcyclohexanone is classified as a flammable liquid and is harmful if swallowed.[4][17]
Proper safety precautions are essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statement

H226: Flammable

Flammable liquids GHSO02 Warning liquid and vapor.[4]
[17]

H302: Harmful if

Acute toxicity, Oral GHSO07 Warning
swallowed.[4][17]

Precautionary Statements & Handling:

o Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[4][17] Use
explosion-proof electrical/ventilating/lighting equipment.[17] Wear protective gloves, clothing,
and eye/face protection.[17] Wash skin thoroughly after handling and do not eat, drink, or
smoke when using this product.[4][17]
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o Storage: Store in a cool, dry, well-ventilated place away from incompatible substances like
strong oxidizing agents, strong bases, and strong reducing agents.[17][18] Keep the
container tightly closed.[17][18]

o First Aid:

[e]

If Swallowed: Call a poison center or doctor. Rinse mouth. Do NOT induce vomiting.[17]
[18]

[e]

If on Skin: Remove all contaminated clothing immediately. Rinse skin with water/shower.
[17][18]

[e]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[17][18]

o

If in Eyes: Immediately flush eyes with running water for at least 15 minutes.[17]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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